3-(3,5-Dichlorophenylamino)propionic acid
Overview
Description
3-(3,5-Dichlorophenylamino)propionic acid is a chemical compound with the molecular formula C9H9Cl2NO2 and a molecular weight of 234.082 . It is used for proteomics research .
Molecular Structure Analysis
The molecular structure of 3-(3,5-Dichlorophenylamino)propionic acid consists of a propionic acid group attached to a dichlorophenylamino group . The exact structure can be found in various chemical databases .Physical And Chemical Properties Analysis
3-(3,5-Dichlorophenylamino)propionic acid is a solid substance . More specific physical and chemical properties such as melting point, boiling point, and density can be found in various chemical databases .Scientific Research Applications
Proteomics Research
3-(3,5-Dichlorophenylamino)propionic acid is utilized in proteomics studies. Researchers use it to investigate protein structures, functions, and interactions. Its role in mass spectrometry and protein profiling makes it valuable for identifying and characterizing proteins within complex biological samples .
Neuropharmacology and Neurochemistry
The compound’s chemical structure suggests potential relevance to neuropharmacology. Researchers explore its effects on neurotransmitter systems, neuronal signaling, and synaptic plasticity. It may modulate glutamate receptors or other targets involved in neurological disorders .
Anti-Inflammatory Properties
3-(3,5-Dichlorophenylamino)propionic acid could exhibit anti-inflammatory effects. Investigating its impact on inflammatory pathways, cytokine production, and immune responses may lead to novel therapeutic strategies for inflammatory conditions .
Analgesic Activity
Researchers study the compound’s analgesic properties. It may interact with pain receptors or pathways, potentially providing insights into pain management or the development of new analgesic drugs .
Anticancer Research
Although limited data exist, exploring the compound’s effects on cancer cells is crucial. Investigate its impact on cell proliferation, apoptosis, and tumor growth. Collaborative efforts may reveal its potential as an anticancer agent .
Chemical Synthesis and Medicinal Chemistry
3-(3,5-Dichlorophenylamino)propionic acid serves as a building block in chemical synthesis. Medicinal chemists use it to create derivatives with modified properties. By altering functional groups, they aim to optimize drug candidates for specific targets .
Safety and Hazards
This chemical is considered hazardous. It may cause skin irritation, serious eye irritation, and may be harmful if swallowed . It may also cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye protection/face protection .
properties
IUPAC Name |
3-(3,5-dichloroanilino)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9Cl2NO2/c10-6-3-7(11)5-8(4-6)12-2-1-9(13)14/h3-5,12H,1-2H2,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JLQFNPSDKJAWCH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1Cl)Cl)NCCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9Cl2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70476617 |
Source
|
| Record name | N-(3,5-Dichlorophenyl)-beta-alanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70476617 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3,5-Dichlorophenylamino)propionic acid | |
CAS RN |
150571-02-1 |
Source
|
| Record name | N-(3,5-Dichlorophenyl)-beta-alanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70476617 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-3-[[[(2-Carboxyethyl)thio][3-[2-(7-chloro-2-quinolinyl)ethenyl]phenyl]methyl]thio]propanoic Acid 1-Methyl Ester](/img/structure/B131830.png)
![3,3'-[[[3-[(1E)-2-(7-Chloro-2-quinolinyl)ethenyl]phenyl]methylene]bis(thio)]bis-propanoic Acid 1,1'-Dimethyl Ester](/img/structure/B131831.png)
